Cas no 477299-54-0 (N-{4-(4-methoxyphenyl)-5-(propan-2-ylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide)

• Product Name: N-{4-(4-methoxyphenyl)-5-(propan-2-ylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide
• CAS No: 477299-54-0
• MF: C₂₄H₃₂N₄O₂S
• MW: 440.601484298706
• CID: 6310850
• PubChem ID: 4087197
• Update Time: 2025-06-12

N-{4-(4-methoxyphenyl)-5-(propan-2-ylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(4-methoxyphenyl)-5-(propan-2-ylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide
• N-{[4-(4-methoxyphenyl)-5-(propan-2-ylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}adamantane-1-carboxamide
• F0528-0986
• AKOS024580366
• (1S,3s)-N-((5-(isopropylthio)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)adamantane-1-carboxamide
• SR-01000906709-1
• 477299-54-0
• N-[[4-(4-methoxyphenyl)-5-propan-2-ylsulfanyl-1,2,4-triazol-3-yl]methyl]adamantane-1-carboxamide
• SR-01000906709

• Inchi： 1S/C24H32N4O2S/c1-15(2)31-23-27-26-21(28(23)19-4-6-20(30-3)7-5-19)14-25-22(29)24-11-16-8-17(12-24)10-18(9-16)13-24/h4-7,15-18H,8-14H2,1-3H3,(H,25,29)
• InChI Key： DLCMXQVUKAQXBF-UHFFFAOYSA-N
• SMILES： S(C(C)C)C1=NN=C(CNC(C23CC4CC(CC(C4)C2)C3)=O)N1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 440.22459745g/mol
• Monoisotopic Mass: 440.22459745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 94.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-{4-(4-methoxyphenyl)-5-(propan-2-ylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide

Professional Introduction to Compound with CAS No. 477299-54-0 and Product Name: N-{4-(4-methoxyphenyl)-5-(propan-2-ylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide

This compound, identified by the CAS number 477299-54-0, is a sophisticated organic molecule with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry. The product name, N-{4-(4-methoxyphenyl)-5-(propan-2-ylsulfanyl)-4H-1,2,4-triazol-3-ylmethyl}adamantane-1-carboxamide, provides a detailed insight into its chemical composition, highlighting its intricate architecture and functional groups.

The presence of the adamantane moiety in this compound imparts exceptional stability and lipophilicity, making it a promising candidate for drug development. Adamantane derivatives are well-known for their ability to enhance the bioavailability and metabolic stability of therapeutic agents. In particular, the adamantane group in this compound is connected to a carboxamide functional group, which suggests potential applications in modulating biological pathways involving proteases and enzymes.

The triazole ring within the molecular structure is another key feature that warrants detailed discussion. Triazole derivatives have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The specific substitution pattern of the triazole ring in this compound, featuring a propylsulfanyl group at the 5-position and a phenyl ring at the 4-position, may contribute to its unique pharmacological profile. This arrangement could potentially influence the compound's binding affinity to biological targets and its overall efficacy as a therapeutic agent.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with remarkable accuracy. By leveraging molecular modeling techniques, scientists have been able to identify potential binding interactions between this compound and various biological targets. Preliminary simulations suggest that the carboxamide group may interact with hydrophobic pockets on protein surfaces, while the adamantane moiety could engage in hydrophobic interactions or π-stacking events. These insights are crucial for designing experiments aimed at validating the compound's pharmacological potential.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthetic route involves careful manipulation of functional groups to achieve the desired architecture. Key steps include the formation of the triazole ring via cyclocondensation reactions and subsequent functionalization with the adamantane moiety through nucleophilic substitution or coupling reactions. Each step must be meticulously controlled to ensure high yield and purity, which are essential for subsequent biological evaluation.

In vitro studies have begun to elucidate the pharmacological properties of this compound. Initial assays have demonstrated promising activity against certain enzymatic targets, suggesting potential therapeutic applications in areas such as inflammation and infectious diseases. The unique combination of structural features—adamantane stability, triazole functionality, and propylsulfanyl substitution—makes this compound a compelling candidate for further investigation.

The development of novel drug candidates is an iterative process that relies on both experimental validation and computational modeling. As research progresses, additional synthetic analogs may be generated to explore structure-activity relationships (SAR) and optimize pharmacokinetic properties. Techniques such as high-throughput screening (HTS) and quantitative structure-activity relationship (QSAR) modeling will be instrumental in guiding these efforts.

Environmental considerations also play a critical role in modern drug discovery. The synthesis of complex molecules must be conducted with an emphasis on sustainability and minimal environmental impact. Green chemistry principles are being increasingly adopted to develop more efficient synthetic routes that reduce waste and hazardous byproducts. The synthesis of this particular compound offers an opportunity to apply these principles and demonstrate that cutting-edge pharmaceutical research can be both innovative and environmentally responsible.

Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory discoveries into viable therapeutic agents. This compound exemplifies how interdisciplinary approaches can lead to breakthroughs in drug development. By combining expertise in organic synthesis, computational chemistry, and pharmacology, teams can accelerate the discovery process and bring new treatments to patients more quickly.

Future directions for research on this compound include exploring its mechanism of action in greater detail. Understanding how it interacts with biological targets at the molecular level will provide valuable insights into its therapeutic potential and help guide further optimization efforts. Additionally, preclinical studies will be necessary to assess its safety profile and pharmacokinetic properties before considering human clinical trials.

In conclusion, the compound with CAS number 477299-54-0 represents a significant advancement in pharmaceutical chemistry. Its unique structural features—adamantane stability combined with triazole and propylsulfanyl functionalities—make it a promising candidate for further investigation as a therapeutic agent. Ongoing research aims to elucidate its pharmacological properties, optimize its synthetic route, and explore its potential applications in treating various diseases.